860005-21-6

Latanoprostene BUNOD

In Stock

• CAS RN:
• 860005-21-6

• Formula:
• C27H41NO8

• InChI:
• InChI=1S/C27H41NO8/c29-22(15-14-21-10-4-3-5-11-21)16-17-24-23(25(30)20-26(24)31)12-6-1-2-7-13-27(32)35-18-8-9-19-36-28(33)34/h1,3-6,10-11,22-26,29-31H,2,7-9,12-20H2/b6-1-/t22-,23+,24+,25-,26+/m0/s1

• InChIKey:
• LOVMMUBRQUFEAH-UIEAZXIASA-N

• Latanoprostene bunod is a nitric oxide-donating prostaglandin F2α (FP) receptor agonist that is converted to latanoprost (free acid) and nitric oxide (NO) in vivo. It induces cGMP accumulation in PC12 and HEK293 cells (EC50s = 1.6 and 9.2 μM, respectively). Topical administration of latanoprostene bunod (0.036% solution) reduces intraocular pressure (IOP) in canine and rabbit models of glaucoma. It also decreases IOP in a cynomolgus monkey model of laser-induced ocular hypertension.
  Latanoprostene Bunod has been used in trials studying the treatment of Glaucoma, Ocular Hypertension, Open-Angle Glaucoma, Open Angle Glaucoma, and Intraocular Pressure. As of November 2, 2017 the FDA approved Bausch + Lomb's Vyzulta (latanoprostene bunod opthalmic solution), 0.024% for the indication of reducing intraocular pressure in patients with open-angle glaucoma or ocular hypertension...

[1-(Cyclohexylmethyl)indol-3-yl]-(4-methylnaphthalen-1-yl)methanone

• CAS RN:
• 1373876-29-9; 860005-21-6

• Formula:
• C27H27NO

• InChI:
• InChI=1S/C27H27NO/c1-19-15-16-24(22-12-6-5-11-21(19)22)27(29)25-18-28(17-20-9-3-2-4-10-20)26-14-8-7-13-23(25)26/h5-8,11-16,18,20H,2-4,9-10,17H2,1H3

• InChIKey:
• LRHHYHXSAWSXNA-UHFFFAOYSA-N

• [1-(Cyclohexylmethyl)indol-3-yl]-(4-methylnaphthalen-1-yl)methanone is a useful research compound. Its molecular formula is C27H27NO and its molecular weight is 381.519. The purity is usually 95%.